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Compound of Interest

Compound Name: 4-Iodoanisole

Cat. No.: B042571 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of 4-Iodoanisole, a key intermediate in pharmaceutical and

agrochemical synthesis. Adherence to these guidelines is essential for ensuring the safety of all

laboratory personnel and maintaining a secure research environment.

Essential Safety & Handling Protocols
All personnel handling 4-Iodoanisole must be thoroughly familiar with the following personal

protective equipment (PPE) requirements and handling procedures.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following equipment is

mandatory when handling 4-Iodoanisole:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that

conform to EN166, OSHA's 29 CFR 1910.133, or an equivalent standard.[1][2]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[1] Nitrile rubber gloves

with a minimum layer thickness of 0.11 mm are recommended.[3] Always inspect gloves

before use and use a proper glove removal technique to avoid skin contact with the

product.[3]
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Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][2] A lab coat or

apron should be worn.

Respiratory Protection: In case of insufficient ventilation or when dust generation is

unavoidable, a NIOSH-approved N95 (US) or P1 (EN 143) dust mask should be used.[3][4]

For higher-level protection, a respirator with OV/AG/P99 (US) or ABEK-P2 (EU EN 143)

cartridges is recommended.[5] A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[1]

Quantitative Data Summary
Property Value

Appearance Yellow to brown powder

Molecular Formula C7H7IO

Molecular Weight 234.04 g/mol [1]

Melting Point 48-51 °C[2]

Boiling Point 237 °C @ 726 mmHg[2]

Flash Point >110 °C (>230 °F)[1]

Operational Plan: Step-by-Step Handling Procedure
Follow this workflow to ensure the safe handling of 4-Iodoanisole from receipt to disposal.
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Designate Handling Area
(Well-ventilated, with eyewash and safety shower)

Assemble and Inspect PPE
(Goggles, gloves, lab coat, respirator if needed)

Prepare Equipment
(Spatulas, weighing paper, glassware)

Weighing
(Minimize dust generation)

Transfer to Reaction Vessel
(Avoid skin and eye contact)

Perform Experiment
(Maintain ventilation)

Decontaminate Equipment
(Rinse with appropriate solvent)

Clean Work Area
(Wipe down surfaces)

Properly Remove and Dispose of PPE
(Follow institutional guidelines)

Collect Waste
(Solid and liquid waste in separate, labeled, compatible containers)

Store Waste Securely
(In a designated hazardous waste area)

Arrange for Licensed Disposal
(Contact EHS for pickup)

Click to download full resolution via product page

Safe Handling Workflow for 4-Iodoanisole

First Aid Measures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1][6]

Skin Contact: Get medical aid.[1] Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Wash clothing before reuse.[1]

Inhalation: Remove from exposure and move to fresh air immediately.[1] If breathing is

difficult, give oxygen.[1] If not breathing, give artificial respiration.[6] Seek immediate medical

attention.[1]
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Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an unconscious

person.[1] Get medical aid.[1]

Disposal Plan
Proper disposal of 4-Iodoanisole and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: 4-Iodoanisole should be handled as hazardous waste. It is

classified as a skin, eye, and respiratory irritant.[4][6]

Containerization:

Collect unused 4-Iodoanisole and any contaminated solids (e.g., weighing paper,

contaminated PPE) in a clearly labeled, sealed, and compatible waste container.

Contaminated solvents and solutions should be collected in a separate, labeled, and

compatible liquid waste container.

Disposal Method:

Do not dispose of 4-Iodoanisole down the drain or in regular trash.

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[6]

A recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Dispose of contaminated packaging as unused product.[3]

Institutional Procedures: Always follow your institution's specific guidelines for hazardous

waste disposal. Contact your Environmental Health and Safety (EHS) department to arrange

for pickup and disposal of -Iodoanisole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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